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Compound of Interest

Compound Name: 20α-Hydroxy Cholesterol-d7

Cat. No.: B027314 Get Quote

For researchers and professionals in drug development, ensuring the safe handling and

disposal of specialized chemical compounds is paramount. This guide provides essential safety

information and a step-by-step disposal procedure for 20α-Hydroxy Cholesterol-d7, a

metabolite of cholesterol utilized in research. While this compound is not classified as

hazardous under the Globally Harmonized System (GHS), it is imperative to follow standard

laboratory chemical waste procedures to ensure a safe and compliant laboratory environment.

[1]

Key Safety and Disposal Information
The following table summarizes crucial safety and disposal information for 20α-Hydroxy
Cholesterol-d7, based on data for the analogous non-deuterated compound, 20(S)-hydroxy

Cholesterol.
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Parameter Information Source

GHS Classification Not classified as hazardous Cayman Chemical SDS[1]

Primary Route of Exposure
May be harmful by inhalation,

ingestion, or skin absorption
Szabo-Scandic SDS[2]

Potential Health Effects
May cause eye, skin, or

respiratory system irritation
Szabo-Scandic SDS[2]

First Aid: Skin Contact
Wash with soap and plenty of

water
Szabo-Scandic SDS[2]

First Aid: Eye Contact
Flush eyes with plenty of water

for at least 15 minutes
Szabo-Scandic SDS[2]

First Aid: Inhalation Remove to fresh air Szabo-Scandic SDS[2]

First Aid: Ingestion
Wash out mouth with water; do

NOT induce vomiting
Szabo-Scandic SDS[2]

Recommended Disposal

Transfer to a chemical waste

container for disposal in

accordance with local

regulations

Szabo-Scandic SDS[2]

Experimental Protocol for Disposal
The following protocol outlines the recommended step-by-step procedure for the disposal of

20α-Hydroxy Cholesterol-d7.

Objective: To safely dispose of 20α-Hydroxy Cholesterol-d7 in accordance with standard

laboratory safety practices and regulatory requirements.

Materials:

Appropriate Personal Protective Equipment (PPE): laboratory coat, safety goggles, and

chemical-resistant gloves.

Labeled chemical waste container.
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Spatula or other suitable tool for transferring solid waste.

Sealable bags for contaminated disposable items.

Procedure:

Wear Appropriate PPE: Before handling the compound, ensure you are wearing a laboratory

coat, safety goggles, and chemical-resistant gloves to prevent skin and eye contact.

Contain the Waste:

For solid 20α-Hydroxy Cholesterol-d7, carefully transfer the material into a designated

and clearly labeled chemical waste container.[2]

For solutions containing the compound, pour the liquid waste into a designated liquid

chemical waste container.

Avoid creating dust if handling a powdered form of the compound.[3]

Manage Contaminated Materials: Place any disposable items that have come into contact

with the compound, such as pipette tips, weighing paper, or contaminated gloves, into a

sealable bag. Dispose of this bag in the solid chemical waste container.

Label the Waste Container: Ensure the chemical waste container is accurately labeled with

its contents, including the name "20α-Hydroxy Cholesterol-d7" and any solvents used.

Store the Waste Securely: Store the sealed waste container in a designated, secure area for

chemical waste, away from incompatible materials.

Arrange for Pickup: Follow your institution's or local regulatory procedures for the pickup and

disposal of chemical waste by a licensed waste management company.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 20α-Hydroxy
Cholesterol-d7.
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Figure 1: Disposal Workflow for 20α-Hydroxy Cholesterol-d7
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Caption: Disposal Workflow for 20α-Hydroxy Cholesterol-d7.

It is the user's responsibility to develop proper handling and disposal methods based on the

actual conditions of use and to comply with all applicable local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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